Cas no 122087-32-5 (11,12-Dhete)

• Product Name: 11,12-Dhete
• CAS No: 122087-32-5
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 151276
• PubChem ID: 6439109
• Update Time: 2025-04-19

11,12-Dhete Chemical and Physical Properties

Names and Identifiers

• 11,12-Dhete
• 11,12-dihydroxyeicosatetraenoic acid
• 11,12-dihydroxyicosa-2,4,6,8-tetraenoic acid
• (2E,4E,6E,8E)-11,12-dihydroxyicosa-2,4,6,8-tetraenoic acid
• 11,12-Dihydroxy-eicosatetraenoic acid
• Eicosatetraenoic acid, 11,12-dihydroxy-
• 122087-32-5

• Inchi： 1S/C20H32O4/c1-2-3-4-5-9-12-15-18(21)19(22)16-13-10-7-6-8-11-14-17-20(23)24/h6-8,10-11,13-14,17-19,21-22H,2-5,9,12,15-16H2,1H3,(H,23,24)/b7-6+,11-8+,13-10+,17-14+
• InChI Key： FIEQPEXIQSRLJW-FEAZVMMESA-N
• SMILES： OC(C(C/C=C/C=C/C=C/C=C/C(=O)O)O)CCCCCCCC

Computed Properties

• Exact Mass: 336.23
• Monoisotopic Mass: 336.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 5.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 553.9°C at 760 mmHg
• Flash Point: 302.9°C
• Refractive Index: 1.527